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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the electrolysis of molten

lead(II) bromide (PbBr₂), a fundamental process in electrochemistry with applications in metal

extraction and the study of ionic liquids. This guide details the core principles, experimental

protocols, and expected quantitative outcomes of the process, tailored for a scientific audience.

Introduction
The electrolysis of molten lead(II) bromide is a classic demonstration of the principles of

electrochemistry, involving the decomposition of an ionic compound into its constituent

elements by the passage of a direct electric current.[1][2][3] In its solid state, the ions within the

lead(II) bromide lattice are in fixed positions and are not free to move, preventing the

conduction of electricity.[4] However, upon heating to its molten state (melting point: 371 °C),

the lead(II) ions (Pb²⁺) and bromide ions (Br⁻) become mobile, allowing the melt to act as an

electrolyte.[2][3] This process is a clear example of a redox reaction, where oxidation and

reduction occur at the anode and cathode, respectively.[5]

Core Principles
The electrolysis of molten lead(II) bromide relies on the migration of ions to electrodes with

opposite charges when a potential difference is applied.
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At the Cathode (Negative Electrode): Positively charged lead(II) ions (Pb²⁺) are attracted to

the cathode. Here, they gain two electrons and are reduced to form molten metallic lead.[1]

[3]

At the Anode (Positive Electrode): Negatively charged bromide ions (Br⁻) are attracted to the

anode. At this electrode, each bromide ion loses one electron in an oxidation process to form

bromine atoms, which then combine to form diatomic bromine gas (Br₂).[1][3]

The overall reaction is the decomposition of molten lead(II) bromide into its elements:

PbBr₂(l) → Pb(l) + Br₂(g)

Experimental Protocol
This section outlines a detailed methodology for conducting the electrolysis of molten lead(II)
bromide in a laboratory setting.

Materials and Apparatus
Chemicals:

Lead(II) bromide (PbBr₂) powder (analytical grade)

Apparatus:

Porcelain crucible

Pipeclay triangle

Tripod stand

Bunsen burner or heating mantle with temperature control

Two inert graphite electrodes

DC power supply (variable voltage and current)

Ammeter
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Voltmeter

Connecting wires with alligator clips

Fume hood

High-precision analytical balance

Procedure
Preparation: Weigh the empty porcelain crucible and then add a known mass of lead(II)
bromide powder (e.g., 20 g). Record the precise mass.

Setup: Place the crucible on the pipeclay triangle supported by the tripod stand within a fume

hood.

Heating: Gently heat the crucible with a Bunsen burner or heating mantle until the lead(II)
bromide melts completely.

Electrode Placement: Once the lead(II) bromide is molten, carefully lower the two graphite

electrodes into the melt, ensuring they do not touch each other or the bottom of the crucible.

Electrolysis: Connect the electrodes to the DC power supply, with an ammeter in series and

a voltmeter in parallel. Apply a specific voltage (e.g., 6 V) and record the initial current.

Data Collection: Maintain a constant current for a predetermined duration (e.g., 10-15

minutes). Record the current and time accurately.

Observation: Observe the formation of a silvery molten bead of lead at the cathode and the

evolution of a brown gas (bromine) at the anode.

Termination: After the set time, turn off the power supply and carefully remove the electrodes

from the molten lead(II) bromide.

Cooling and Product Isolation: Allow the crucible to cool completely. Carefully separate the

solidified lead from the remaining lead(II) bromide.
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Quantification: Weigh the mass of the lead produced. The mass of bromine evolved can be

determined by the difference in the initial and final mass of the crucible and its contents (after

accounting for the mass of lead produced).

Quantitative Analysis
The electrolysis of molten lead(II) bromide is governed by Faraday's laws of electrolysis,

which provide a quantitative relationship between the amount of substance produced at the

electrodes and the total electric charge passed through the electrolyte.

Faraday's First Law: The mass of a substance produced at an electrode during electrolysis is

directly proportional to the quantity of electricity passed through the electrolyte.

Faraday's Second Law: The masses of different substances produced by the same quantity of

electricity are proportional to their equivalent weights.

The quantity of charge (Q) in coulombs can be calculated using the formula:

Q = I × t

where I is the current in amperes and t is the time in seconds.

The number of moles of electrons (n) can be calculated as:

n = Q / F

where F is the Faraday constant (approximately 96,485 C/mol).

Theoretical Yield Calculations
Based on the half-reactions, the following stoichiometric relationships can be established:

Cathode: Pb²⁺(l) + 2e⁻ → Pb(l) (1 mole of Pb is produced by 2 moles of electrons)

Anode: 2Br⁻(l) → Br₂(g) + 2e⁻ (1 mole of Br₂ is produced by 2 moles of electrons)

The theoretical mass of lead (m_Pb) and bromine (m_Br2) produced can be calculated as

follows:
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m_Pb = (I × t / (2 × F)) × M_Pb

m_Br2 = (I × t / (2 × F)) × M_Br2

where M_Pb is the molar mass of lead (207.2 g/mol ) and M_Br2 is the molar mass of bromine

(159.808 g/mol ).

Representative Quantitative Data
The following table summarizes the theoretical quantitative data for the electrolysis of molten

lead(II) bromide under specific experimental conditions.

Parameter Value

Current (I) 2.0 A

Time (t) 900 s (15 min)

Total Charge (Q) 1800 C

Moles of Electrons 0.01866 mol

Cathode Product Lead (Pb)

Moles of Lead Produced 0.00933 mol

Theoretical Mass of Lead 1.933 g

Anode Product **Bromine (Br₂) **

Moles of Bromine Produced 0.00933 mol

Theoretical Mass of Bromine 1.491 g

Visualizations
Electrolysis Workflow
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Caption: Workflow for the electrolysis of molten lead(II) bromide.

Ionic Movement and Electrode Reactions
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Caption: Migration of ions and reactions at the electrodes.

Conclusion
The electrolysis of molten lead(II) bromide serves as a definitive model for understanding the

electrochemical decomposition of ionic compounds. The process yields high-purity molten lead

at the cathode and bromine gas at the anode, with the quantities of products being directly

predictable through Faraday's laws of electrolysis. The detailed experimental protocol and

quantitative framework presented in this guide provide a solid foundation for researchers and

scientists to explore and utilize this fundamental electrochemical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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